Cas no 1804492-00-9 (3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile)

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile is a versatile halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of reactive functional groups, including bromomethyl, chloro, and difluoromethyl substituents, enables selective modifications for constructing complex heterocyclic frameworks. The acetonitrile moiety further enhances its applicability as a precursor for nucleophilic substitutions or cyclization reactions. This compound exhibits high purity and stability under controlled conditions, making it suitable for precision organic transformations. Its structural features facilitate the development of bioactive molecules, particularly in medicinal chemistry, where fluorinated and halogenated motifs are often employed to optimize pharmacokinetic properties.

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile structure

1804492-00-9 structure

Product Name:3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile

CAS No:1804492-00-9

MF:C₉H₆BrClF₂N₂

MW:295.511147022247

CID:4873902

Update Time:2025-06-09

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile
- Inchi： 1S/C9H6BrClF2N2/c10-4-7-6(9(12)13)3-5(1-2-14)15-8(7)11/h3,9H,1,4H2
- InChI Key： STXPZDNKZUBQEP-UHFFFAOYSA-N
- SMILES： BrCC1=C(N=C(CC#N)C=C1C(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 256
XLogP3: 2.7
Topological Polar Surface Area: 36.7

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029044878-1g	3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile	1804492-00-9	97%	1g	$1,519.80	2022-04-02

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile Related Literature

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Additional information on 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile

Recent Advances in the Study of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1804492-00-9)

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1804492-00-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel pyridine-based derivatives with potential applications in drug discovery and crop protection. This research brief provides an overview of the latest findings related to this compound, focusing on its synthetic pathways, biological activities, and potential industrial applications.

One of the most notable advancements in the study of this compound is its role in the synthesis of fungicides. Researchers have demonstrated that derivatives of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile exhibit strong antifungal activity against a broad spectrum of plant pathogens. For instance, a recent study published in the Journal of Agricultural and Food Chemistry reported that these derivatives effectively inhibit the growth of Fusarium species, which are responsible for significant crop losses worldwide. The study also highlighted the compound's low toxicity to non-target organisms, making it a promising candidate for sustainable agricultural practices.

In the pharmaceutical sector, 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile has been explored as a building block for the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. A recent paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of pyridine-based kinase inhibitors using this compound as a key intermediate. The results indicated that these inhibitors exhibited potent activity against specific kinase targets, with promising selectivity profiles. Further optimization of these compounds is underway to improve their pharmacokinetic properties.

From a synthetic chemistry perspective, recent efforts have focused on improving the efficiency and scalability of the production of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile. A study in Organic Process Research & Development detailed a novel catalytic method that significantly reduces the number of steps required for its synthesis, while maintaining high yield and purity. This advancement is expected to lower production costs and facilitate the broader adoption of this compound in industrial applications. Additionally, the study emphasized the importance of green chemistry principles in the synthesis process, such as the use of environmentally friendly solvents and catalysts.

In conclusion, 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1804492-00-9) continues to be a compound of significant interest in both agrochemical and pharmaceutical research. Its versatile applications, coupled with recent advancements in synthetic methodologies, underscore its potential as a valuable tool in the development of new bioactive molecules. Future research is likely to explore its utility in additional therapeutic areas and further optimize its production processes to meet industrial demands.